![molecular formula C19H11ClF2N4O2S B2617733 3-((2-(3-chlorophenyl)-2-oxoethyl)thio)-7-(3,4-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one CAS No. 1242898-39-0](/img/structure/B2617733.png)
3-((2-(3-chlorophenyl)-2-oxoethyl)thio)-7-(3,4-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class of compounds. These compounds are characterized by a pyrazine (a six-membered ring with two nitrogen atoms) fused to a triazole (a five-membered ring with three nitrogen atoms) .
Chemical Reactions Analysis
The compound, being a derivative of [1,2,4]triazolo[4,3-a]pyrazine, might undergo reactions similar to other compounds in this class. For instance, some [1,2,4]triazolo[4,3-a]pyrazines have been synthesized using oxidative annulation or C-N coupling reactions .Scientific Research Applications
Synthesis and Characterization
The synthesis of [1,2,4]triazolo[4,3-a]pyrazine derivatives, including those with structural similarities to the specified compound, involves various methodologies aimed at introducing diverse functional groups. These methods offer pathways for creating a wide array of derivatives with potential pharmacological activities. For example, the synthesis of 8-oxo-3-thioxo-2,3,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazines through intramolecular condensation reactions showcases the versatility in producing compounds within this class, providing a foundation for further chemical modifications and applications in drug development (Lee et al., 1989).
Antimicrobial Activity
Compounds within the [1,2,4]triazolo[4,3-a]pyrazine family have been evaluated for their antimicrobial properties. Research indicates that derivatives of this class can exhibit significant antibacterial and antifungal activities, suggesting their potential as leads for developing new antimicrobial agents. The exploration of new pyrazoline and pyrazole derivatives, including those with [1,2,4]triazolo[3,4-c][1,2,4]triazino[5,6-b] scaffolds, has expanded the understanding of the structure-activity relationships within this chemical class (Hassan, 2013).
Potential Pharmacological Applications
The structural framework of [1,2,4]triazolo[4,3-a]pyrazines has been linked to various pharmacological activities, including anticonvulsant properties. Research into derivatives such as 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines demonstrates the potential for these compounds to serve as bioisosteres for other pharmacologically active structures. This suggests their utility in the development of novel therapeutic agents with improved efficacy and safety profiles (Kelley et al., 1995).
properties
IUPAC Name |
3-[2-(3-chlorophenyl)-2-oxoethyl]sulfanyl-7-(3,4-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11ClF2N4O2S/c20-12-3-1-2-11(8-12)16(27)10-29-19-24-23-17-18(28)25(6-7-26(17)19)13-4-5-14(21)15(22)9-13/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDJCONSMRKCOCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)CSC2=NN=C3N2C=CN(C3=O)C4=CC(=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11ClF2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((2-(3-chlorophenyl)-2-oxoethyl)thio)-7-(3,4-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.